5-hydroxy-2-{[(4-nitrophenoxy)acetyl]amino}benzoic acid

• IUPAC Name: 5-hydroxy-2-[[2-(4-nitrophenoxy)acetyl]amino]benzoic acid
• InChI: InChI=1S/C15H12N2O7/c18-10-3-6-13(12(7-10)15(20)21)16-14(19)8-24-11-4-1-9(2-5-11)17(22)23/h1-7,18H,8H2,(H,16,19)(H,20,21)
• InChI Key: FHHCNAUXXNYHGZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1[N+](=O)[O-])OCC(=O)NC2=C(C=C(C=C2)O)C(=O)O
• Molecular Formula: C15H12N2O7
• Molecular Weight: 332.26 g/mol

Description

• • This compound is related to the broader family of azo-benzoic acids and derivatives, which have been studied for their structural and chemical properties.

• Synthesis Analysis

  • The synthesis involves reactions like nitration, acylation, halogenation, and condensation. For instance, Yatsenko and Paseshnichenko (2014) explored the crystal structures of related compounds, providing insights into the synthesis process (Yatsenko & Paseshnichenko, 2014).
  • Other research has focused on synthesizing similar compounds and studying their formation and characteristics, as seen in the work of Baul et al. (2009) (Baul et al., 2009).

• Molecular Structure Analysis

  • The molecular structure of such compounds is often confirmed using techniques like X-ray diffraction, NMR, UV-VIS, and IR spectroscopy. The study by Baul et al. (2009) is an example of such an analysis (Baul et al., 2009).

• Chemical Reactions and Properties

  • These compounds exhibit a range of chemical behaviors, including acid-base dissociation and azo-hydrazone tautomerism, dependent on solvent composition and pH, as noted by Baul et al. (2009) (Baul et al., 2009).

• Physical Properties Analysis

  • The physical properties, such as melting point, solubility, and crystallinity, are crucial in understanding these compounds. For instance, Xu Yong-fen (2012) discussed the melting point and hydrophobic performances of similar compounds (Xu Yong-fen, 2012).

• Chemical Properties Analysis

  • Chemical properties, including reactivity and stability in various conditions, are key to understanding the behavior of these compounds in different environments. The studies by Baul et al. (2009) and Yatsenko and Paseshnichenko (2014) provide insights into these aspects (Baul et al., 2009); (Yatsenko & Paseshnichenko, 2014).